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Compound of Interest

Compound Name: Levosulpiride-d3

Cat. No.: B119565 Get Quote

This document provides essential identification information for Levosulpiride-d3, a deuterated

analog of Levosulpiride. It is intended for researchers, scientists, and professionals in drug

development who require precise data for analytical and research purposes. Levosulpiride-d3
serves as a valuable internal standard in pharmacokinetic and analytical studies due to its

isotopic labeling[1].

Chemical Identity
Below is a summary of the key identifiers for Levosulpiride-d3.

Identifier Value

CAS Number 124020-27-5[1][2][3][4][5]

Molecular Formula C₁₅H₂₀D₃N₃O₄S[2][4]

Molecular Weight 344.4 g/mol [2][4]

Synonyms and Nomenclature
Levosulpiride-d3 is known by several synonyms, which are crucial for comprehensive

literature and database searches.
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Synonym

(-)-N-[(1-Ethyl-2-pyrrolidinyl)methyl]-5-sulfamoyl-o-anisamide-d3[1][4]

(-)-Sulpiride-d3[1]

(S)-N-((1-ethylpyrrolidin-2-yl)methyl)-2-(methoxy-d3)-5-sulfamoylbenzamide[1][4][6]

5-(Aminosulfonyl)-N-[[(2S)-1-ethyl-2-pyrrolidinyl]methyl]-2-(methoxy-d3)benzamide[1]

L-Sulpiride-d3[1]

Levobren-d3[1][4]

Levopraid-d3[1][4]

Levopride-d3[4]

RV-12309-d3[3][5]

S-(-)-Sulpiride-d3[3][5]

Experimental Protocols and Signaling Pathways
Detailed experimental protocols and signaling pathways are beyond the scope of this

identification guide. Levosulpiride, the parent compound, is a selective antagonist of dopamine

D2 and D3 receptors, functioning as an atypical antipsychotic and prokinetic agent[7]. The

deuterated form, Levosulpiride-d3, is primarily used as a tracer or internal standard in studies

investigating the pharmacokinetics and metabolism of Levosulpiride[1][3]. For specific

experimental methodologies, researchers should consult relevant pharmacokinetic or analytical

chemistry literature.

Logical Relationship of Compound Identification
The following diagram illustrates the relationship between the primary identifiers and the

various synonyms for Levosulpiride-d3, aiding in a clear understanding of its nomenclature.
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Synonyms

CAS: 124020-27-5

Levosulpiride-d3

(S)-N-((1-ethylpyrrolidin-2-yl)methyl)-2-(methoxy-d3)-5-sulfamoylbenzamide (-)-Sulpiride-d3 L-Sulpiride-d3 RV-12309-d3

Synonyms

Click to download full resolution via product page

Caption: Relationship between the primary name and CAS number of Levosulpiride-d3 and its

common synonyms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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